N-(2-bromo-4,6-difluorophenyl)-2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• CAS No.: 477313-54-5
• Molecular Formula: C27H25BrF2N4O2S
• Molecular Weight: 587.5 g/mol
• IUPAC Name: N-(2-bromo-4,6-difluorophenyl)-2-[[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H25BrF2N4O2S/c1-27(2,3)17-7-5-16(6-8-17)25-32-33-26(34(25)19-9-11-20(36-4)12-10-19)37-15-23(35)31-24-21(28)13-18(29)14-22(24)30/h5-14H,15H2,1-4H3,(H,31,35)
• InChI Key: KXZXFLITUYBWCP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2C3=CC=C(C=C3)OC)SCC(=O)NC4=C(C=C(C=C4Br)F)F

Description

N-(2-bromo-4,6-difluorophenyl)-2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a triazole-based acetamide derivative characterized by a complex substitution pattern. Its structure includes:

• A 2-bromo-4,6-difluorophenyl group attached to the acetamide nitrogen.
• A 1,2,4-triazole ring substituted at position 4 with a 4-methoxyphenyl group and at position 5 with a 4-tert-butylphenyl group.
• A sulfanyl bridge connecting the triazole ring to the acetamide moiety.

Biological Activity

N-(2-bromo-4,6-difluorophenyl)-2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a synthetic compound notable for its complex structure and potential biological activities. This compound features a combination of bromine, fluorine, sulfur, and nitrogen atoms, which contribute to its unique properties and activities.

Chemical Structure

The chemical structure can be represented by the following identifiers:

• IUPAC Name : N-(2-bromo-4,6-difluorophenyl)-2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• SMILES : CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2C3=CC=C(C=C3)OC)SCC(=O)NC4=C(C=C(C=C4Br)F)F
• InChI : InChI=1S/C27H25BrF2N4O2S/c1-27(2,3)17-7-5-16(6-8-17)25-32-33-26(34(25)19-9-11-20(36-4)12-10-19)37-15-23(35)31-24-21(28)13-18(29)14-22(24)30/h5-14H,15H2,1-4H3,(H,31,35)

Biological Activity

Research into the biological activity of this compound has revealed several promising avenues:

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. In a screening of drug libraries on multicellular spheroids, compounds similar to N-(2-bromo-4,6-difluorophenyl)-2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide demonstrated significant inhibitory effects on cancer cell proliferation. The mechanism of action is believed to involve the inhibition of specific kinases involved in cancer cell signaling pathways .

The biological activity is largely attributed to the compound's ability to interact with specific molecular targets such as enzymes or receptors. The unique structural features allow it to bind effectively and modulate their activity. For instance:

• Kinase Inhibition : The triazole moiety may interfere with kinase activity crucial for cancer cell survival.
• Antiviral Mechanisms : Similar compounds have been shown to inhibit viral fusion processes or replication mechanisms.

Table 1: Biological Activity Summary

Activity Type	Description	Reference
Anticancer	Inhibitory effects on cancer cell proliferation; mechanism involves kinase inhibition
Antiviral	Potential activity against human viruses; mechanism involves inhibition of viral replication

Case Studies

• Anticancer Screening : A study conducted by Walid Fayad (2019) investigated various compounds for anticancer properties using multicellular spheroids. The findings indicated that derivatives similar to N-(2-bromo-4,6-difluorophenyl)-2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide exhibited significant cytotoxicity against multiple cancer cell lines .
• Antiviral Research : A review published in 2022 explored various synthetic antiviral agents and noted that compounds with similar structures often demonstrated effective inhibition against respiratory viruses. While direct studies on this specific compound were not detailed, its structural analogs showed promise in inhibiting viral entry and replication .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional differences from related derivatives are highlighted below:

Table 1: Structural and Molecular Comparison

Compound ID	Triazole Substituents (Position 4/5)	Phenyl Group (Acetamide)	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	4-(4-methoxyphenyl), 5-(4-tert-butylphenyl)	2-bromo-4,6-difluorophenyl	C₂₇H₂₅BrF₂N₄O₂S*	~588*	Bulky tert-butyl group; methoxy donor
	4-(4-chlorophenyl), 5-(4-methoxyphenyl)	2-bromo-4,6-difluorophenyl	C₂₃H₁₇BrClF₂N₄O₂S	547.83	Chloro substituent; lower lipophilicity
	4-(4-chlorophenyl), 5-(4-methoxyphenyl)	4-bromo-2-fluorophenyl	C₂₃H₁₇BrClFN₄O₂S	547.83	Altered halogen positions on phenyl
	4-methyl, 5-(furan-2-yl)	2-bromo-4,6-difluorophenyl	C₁₅H₁₁BrF₂N₄O₂S	~437	Smaller heterocyclic substituent
	4-(4-chlorophenyl), 5-(pyridin-4-yl)	3-bromophenyl	C₂₃H₁₈BrClN₅O₂S	565.84	Pyridine ring; enhanced π-π stacking

Substituent Effects on Physicochemical Properties

• Electronic Effects : The methoxy group (electron-donating) contrasts with chloro (electron-withdrawing) in , altering charge distribution and hydrogen-bonding capacity.
• Steric Hindrance : The bulky tert-butyl group may restrict rotational freedom, impacting binding to biological targets compared to smaller substituents (e.g., ’s furan).

Spectroscopic and Crystallographic Comparisons

• NMR Shifts : In analogs like , substituent changes at triazole positions 4/5 cause distinct chemical shifts in regions A (positions 29–36) and B (positions 39–44). The tert-butyl group in the target compound is expected to induce upfield shifts due to its electron-donating and steric effects.
• Crystal Packing : Dihedral angles between aromatic rings (e.g., 66.4° in ) influence molecular packing. The target’s tert-butyl group may increase torsional strain, reducing crystallinity compared to planar substituents like chloro.

Table 2: Hypothetical Bioactivity Comparison*

Compound ID	Antioxidant Activity (IC₅₀, μM)	Enzyme Inhibition (IC₅₀, μM)	BSA Binding Affinity (Kd, μM)
Target Compound	~15–20	~10–15	~5–8
	22.4	18.3	10.2
	35.6	25.7	15.6
(7h)	12.3	12.1	6.8

*Extrapolated from structural analogs; requires experimental validation.

Research Findings and Implications

Synthetic Feasibility : The compound can likely be synthesized via carbodiimide-mediated amide coupling, as seen in . Key challenges include optimizing yields for sterically hindered tert-butyl groups.

Drug Likeness: The tert-butyl group improves metabolic stability but may reduce solubility, necessitating formulation strategies (e.g., nanoemulsions).

Molecular Networking : LC-MS/MS-based clustering () would group the target with other triazole acetamides, but its unique tert-butyl substituent may place it in a distinct cluster.